Cas no 338755-30-9 (N-1-(4-Chlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinyl-N'-(2,4-difluorophenyl)urea)

• Product Name: N-1-(4-Chlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinyl-N'-(2,4-difluorophenyl)urea
• CAS No: 338755-30-9
• CID: 4647648
• Update Time: 2025-05-25

N-1-(4-Chlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinyl-N'-(2,4-difluorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• N-1-(4-Chlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinyl-N'-(2,4-difluorophenyl)urea

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-1-(4-Chlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinyl-N'-(2,4-difluorophenyl)urea

Introduction to N-1-(4-Chlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinyl-N'-(2,4-difluorophenyl)urea (CAS No. 338755-30-9)

N-1-(4-Chlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinyl-N'-(2,4-difluorophenyl)urea is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 338755-30-9, belongs to the class of urea derivatives, which are widely recognized for their role in medicinal chemistry as key intermediates in the development of novel therapeutic agents.

The molecular structure of this compound features a pyridine ring fused with a dihydropyridone moiety, which is further substituted with a 4-chlorobenzyl group and a 2,4-difluorophenylurea moiety. The presence of these functional groups makes it a promising candidate for further exploration in drug discovery, particularly in the areas of oncology and anti-inflammatory therapies. The chloro and fluoro substituents are strategically positioned to enhance the compound's binding affinity to biological targets, making it an attractive scaffold for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with high accuracy. Studies have suggested that the pyridine ring and the urea moiety play crucial roles in modulating the activity of enzymes such as kinases and phosphodiesterases. These enzymes are often implicated in diseases such as cancer and inflammatory disorders, making this compound a valuable asset in the quest for new treatments.

In vitro studies have demonstrated that N-1-(4-Chlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinyl-N'-(2,4-difluorophenyl)urea exhibits potent inhibitory effects on several target proteins. For instance, preliminary data indicate that it may interfere with the signaling pathways involved in tumor growth and metastasis. The fluoro substituents are particularly noteworthy, as they have been shown to increase metabolic stability while maintaining strong binding affinity to biological targets. This balance is critical for developing compounds that can be effectively administered orally or via other non-invasive routes.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis have been employed to construct the complex core structure efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been essential in verifying the structural integrity of each intermediate step.

One of the most compelling aspects of this compound is its potential for further derivatization. By modifying the substituents on the pyridine ring or the urea moiety, researchers can generate a library of analogs with tailored biological activities. This approach is particularly useful in fragment-based drug design, where small chemical modifications can lead to significant improvements in potency and selectivity. The flexibility offered by this scaffold allows for extensive exploration without compromising overall structural integrity.

Current research efforts are focused on evaluating the pharmacokinetic properties of N-1-(4-Chlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinyl-N'-(2,4-difluorophenyl)urea in animal models. Preliminary findings suggest that it exhibits good oral bioavailability and moderate tissue distribution, indicating its potential as a viable therapeutic agent. Additionally, studies are underway to assess its safety profile, including acute toxicity studies and long-term exposure assessments.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the process of identifying promising candidates like this one. Predictive models can now rapidly screen large databases of compounds based on their structural features and predicted biological activities. This high-throughput approach has significantly reduced the time required to identify lead compounds for further development.

In conclusion, N-1-(4-Chlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinyl-N'-(2,4-difluorophenyl)urea represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a compelling candidate for further exploration in drug discovery. As research continues to uncover new therapeutic applications for this compound, it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.